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Compound of Interest

Compound Name: 1-(4-Bromopyridin-2-yl)ethanone

Cat. No.: B1291929

Technical Guide: 1-(4-Bromopyridin-2-
yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of 1-(4-Bromopyridin-2-yl)ethanone, a key building block in the development
of novel pharmaceuticals and specialty organic chemicals.

Core Compound Properties

1-(4-Bromopyridin-2-yl)ethanone, with the CAS Number 1060805-69-7, is a substituted
pyridine derivative. Its chemical structure incorporates a bromine atom and an acetyl group on
the pyridine ring, making it a versatile intermediate for various chemical transformations.

Physicochemical Data

The key quantitative data for 1-(4-Bromopyridin-2-yl)ethanone are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7HeBrNO [1112]
Molecular Weight 200.03 g/mol [1][2]

CAS Number 1060805-69-7 [11[2]
Boiling Point 267.3 £ 25.0 °C (Predicted) [2]

Density 1.534 + 0.06 g/cm3 (Predicted) [2]

2-8 °C, under inert gas (e.g.,
Storage Conditions Nitrogen or Argon), dry [1112]

conditions

Synthesis and Experimental Protocols

The synthesis of 1-(4-Bromopyridin-2-yl)ethanone can be achieved through various synthetic
routes. A common approach involves the selective bromination of a pyridine precursor. Below is
a representative experimental protocol for the synthesis of a brominated acetylpyridine, which
can be adapted for the target molecule.

Representative Synthesis: Bromination of 2-
Acetylpyridine

This protocol outlines a general method for the electrophilic bromination of 2-acetylpyridine.
The precise conditions and reagents may require optimization to favor the formation of the 4-
bromo isomer.

Materials and Reagents:

e 2-Acetylpyridine

e N-Bromosuccinimide (NBS) or Bromine (Brz)

 Sulfuric acid or another suitable catalyst/solvent system

e An appropriate organic solvent (e.g., acetic acid, dichloromethane)
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate or other suitable extraction solvent

Silica gel for column chromatography
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-acetylpyridine in the chosen solvent.

» Addition of Brominating Agent: Cool the solution in an ice bath. Slowly add the brominating
agent (e.g., N-Bromosuccinimide) portion-wise to the stirred solution. The temperature
should be carefully monitored and controlled.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature or heat to reflux, depending on the chosen solvent and brominating agent.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully
neutralize the reaction by adding a saturated solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent like ethyl acetate. Combine the organic layers and wash with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter off the drying agent and concentrate the organic solution under
reduced pressure using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 1-(4-
Bromopyridin-2-yl)ethanone.
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Logical Workflow: From Compound to Application

The following diagram illustrates the logical progression from the identification of 1-(4-
Bromopyridin-2-yl)ethanone to its potential applications in drug discovery and materials

science.

Compound Identification & Properties

1-(4-Bromopyridin-2-yl)ethanone

'

Molecular Formula: C7H6BrNO
Molecular Weight: 200.03 g/mol
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Caption: Logical workflow for 1-(4-Bromopyridin-2-yl)ethanone.

Applications in Research and Development
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1-(4-Bromopyridin-2-yl)ethanone is a valuable building block in organic synthesis, primarily
due to its reactive sites. The acetyl group can undergo various reactions such as aldol
condensations and the formation of Schiff bases. The bromine atom is amenable to a wide
range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig),
allowing for the introduction of diverse functional groups.

These properties make it a key intermediate in the synthesis of complex molecules, including:

o Active Pharmaceutical Ingredients (APIs): The pyridine scaffold is a common motif in many
biologically active compounds.

o Specialty Chemicals: It serves as a precursor for the development of novel ligands, catalysts,
and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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